1-(2,2-Difluoroethyl)-4-nitro-1H-pyrazol-5-amine

• IUPAC Name: 2-(2,2-difluoroethyl)-4-nitropyrazol-3-amine
• InChI: InChI=1S/C5H6F2N4O2/c6-4(7)2-10-5(8)3(1-9-10)11(12)13/h1,4H,2,8H2
• InChI Key: MTKQNOKBKHISFW-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=C1[N+](=O)[O-])N)CC(F)F
• Molecular Formula: C5H6F2N4O2
• Molecular Weight: 192.12 g/mol

Description

This compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The presence of nitro group (-NO2) and difluoroethyl group (-CH2CF2) in the molecule suggests that it might have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the electron-withdrawing nature of the nitro and difluoroethyl groups. These groups can affect the electron density in the pyrazole ring, potentially influencing its reactivity.

Chemical Reactions Analysis

The reactivity of this compound could be quite diverse due to the presence of the nitro and difluoroethyl groups. For instance, the nitro group is often involved in redox reactions, while the difluoroethyl group might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro and difluoroethyl groups could affect properties like polarity, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The study of pyrazole derivatives is an active area of research due to their potential applications in pharmaceuticals and materials science. This specific compound could be of interest for future studies due to its unique combination of functional groups.